Cas no 1261964-03-7 (3-(4-Chlorophenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(4-Chlorophenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261964-03-7
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• MDL: MFCD18319938
• CID: 1039204
• PubChem ID: 53225852
• Update Time: 2025-04-20

3-(4-Chlorophenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-CHLOROPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 1261964-03-7
• 4'-Chloro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-chlorophenyl)-5-(trifluoromethyl)benzoic acid
• CS-0209149
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-chloro-5-(trifluoromethyl)-
• 4'-Chloro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylicacid
• A1-19623
• BS-20318
• 4/'-Chloro-5-(trifluoroMethyl)-[1,1/'-biphenyl]-3-carboxylic acid
• DTXSID30689584
• A889534
• MFCD18319938
• 3-(4-Chlorophenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18319938
• Inchi： 1S/C14H8ClF3O2/c15-12-3-1-8(2-4-12)9-5-10(13(19)20)7-11(6-9)14(16,17)18/h1-7H,(H,19,20)
• InChI Key： RBRCLVVUOBMDBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)O)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 300.0164917g/mol
• Monoisotopic Mass: 300.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų